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Compound of Interest

Compound Name: Phoxim

Cat. No.: B1677734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption, distribution,
metabolism, and excretion (ADME) of the organophosphate insecticide phoxim in various
animal species. The information is compiled from a range of scientific studies and is intended to
be a valuable resource for researchers, scientists, and professionals involved in drug
development and veterinary medicine.

Absorption

Phoxim is readily absorbed following oral and dermal administration in several animal species,
although the rate and extent of absorption can vary depending on the route of administration
and the animal model.

Following oral administration in rats at doses of 1 mg/kg and 10 mg/kg, phoxim is rapidly
absorbed from the gastrointestinal tract, with maximum plasma levels (Cmax) of 0.35 pug/mL
and 2.44 png/mL, respectively, achieved within 30 minutes.[1] In pigs, oral administration of 5
mg/kg body weight (bw) also results in rapid and complete absorption, with peak plasma levels
reached within two hours.[2]

Dermal absorption of phoxim is comparatively lower. In pigs treated with a pour-on formulation
at a dose of 100 mg/kg bw, the dermal bioavailability was found to be low, ranging from 1.2% to
2.9%.[2][3]
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Table 1: Absorption Pharmacokinetics of Phoxim in

Animals
Animal Administrat
. . Dose Cmax Tmax Reference
Species ion Route
Rat (Male) Oral 1 mg/kg 0.35 pg/mL 30 minutes [1]
Rat (Male) Oral 10 mg/kg 2.44 pg/mL 30 minutes
Pig Oral 5 mg/kg bw - 2 hours
) Dermal 100 mg/kg
Pig
(Pour-on) bw
Distribution

Once absorbed, phoxim is rapidly distributed to various tissues and organs. In both rats and
pigs, the highest concentrations of phoxim and its metabolites are typically found in fat, kidney,
and liver. Studies in rats have shown no evidence of significant accumulation in any specific
organ or tissue.

In sheep treated with a pour-on application, residues were highest in fat, with lower levels
detected in muscle and kidney. Specifically, at 28 days post-treatment, total radioactive
residues were approximately 115 pg phoxim equivalents/kg in kidney and 59 pg/kg in muscle.
In pigs, after a pour-on application, phoxim was primarily detected in fat, loin, and muscle,
while the metabolite cyanobenzaldoxime was found in muscle, loin, and liver.

Metabolism

Phoxim undergoes extensive metabolism in animals. The primary metabolic pathways involve
hydrolysis of the phosphor ester bond and de-alkylation. In rats, metabolism involves de-
ethylation and hydrolysis, leading to the formation of conjugates of cyanobenzaldoxime, which
can be further metabolized to hippuric acid. The major metabolites identified in the urine of rats
are the glucuronic and sulfuric acid conjugates of cyanobenzaldoxime.

In pigs, the main metabolic pathway is the hydrolysis of the phosphor ester bond, followed by
conjugation of the resulting cyanobenzaldoxime. A smaller portion of cyanobenzaldoxime is
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oxidized to benzoic acid and subsequently metabolized to hippuric acid. The oxo-analogue of
phoxim (PO-phoxim), which is a more potent cholinesterase inhibitor, is considered a short-
lived intermediate in mammals and is rapidly hydrolyzed.

The metabolic pathway of phoxim in various animal species is illustrated in the following
diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-excretion-in-animals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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